Cas no 1087788-48-4 (Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester)

• Product Name: Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester
• CAS No: 1087788-48-4
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5215207
• Update Time: 2026-03-06

Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C12H12F3NO4/c13-12(14,15)7-20-11(17)16-8-2-3-9-10(6-8)19-5-1-4-18-9/h2-3,6H,1,4-5,7H2,(H,16,17)
• InChI Key： OZPYEBSCLLEFAK-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C2OCCCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester

Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester and CAS No. 1087788-48-4: A Comprehensive Overview

Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester, identified by its CAS number 1087788-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a benzodioxepine core and a trifluoroethyl ester moiety, make it a promising candidate for further investigation in drug discovery and development.

The benzodioxepine scaffold is a heterocyclic structure that has garnered considerable attention due to its presence in several bioactive natural products and synthetic drugs. This particular scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which can modulate physiological processes. The addition of a trifluoroethyl group to the carbamic acid component introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity. This modification is particularly valuable in pharmaceutical design, as it can improve the pharmacokinetic properties of a drug candidate.

In recent years, there has been growing interest in the development of novel compounds based on benzodioxepine derivatives for their potential applications in treating neurological disorders. Studies have shown that these compounds can exhibit neuroprotective and anti-inflammatory properties, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease. The specific substitution pattern in Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester may contribute to its unique pharmacological profile and could be exploited to develop new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoroethyl group is particularly challenging due to the sensitivity of fluorine-containing intermediates. Advanced synthetic techniques, such as fluorination reactions and protective group strategies, are often employed to achieve the desired structure efficiently. The successful synthesis of this compound underscores the growing capability in medicinal chemistry to manipulate complex molecular architectures.

Once synthesized, the biological evaluation of Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2,2,2-trifluoroethyl ester involves rigorous testing in various in vitro and in vivo models. These studies aim to assess its efficacy against target diseases and evaluate its safety profile. High-throughput screening (HTS) techniques are often utilized to identify potential biological activities rapidly. Additionally, computational methods such as molecular docking and pharmacokinetic modeling are employed to predict how the compound might interact with biological targets and behave within the body.

The structural features of this compound make it an interesting candidate for further exploration in drug discovery. The benzodioxepine core provides a versatile platform for chemical modification, allowing researchers to fine-tune its biological activity. The trifluoroethyl ester moiety enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy. These properties make it a valuable building block for designing new drugs with improved pharmacokinetic profiles.

In conclusion, Carbamic acid, N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-, 2, 2, 2-trifluoroethyl ester, with CAS number 1087788-48- 4, represents a significant advancement in pharmaceutical chemistry. Its unique structural composition positions it as a promising candidate for further research into treating various diseases. As our understanding of biological systems continues to evolve, this compound exemplifies the innovative approaches being taken to develop next-generation therapeutics.